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Compound of Interest

Compound Name: Indophenol blue

Cat. No.: B086387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Indophenol Blue powder, a vital dye used in various analytical and diagnostic

applications. This document is intended for researchers, scientists, and professionals in drug

development who require precise and reliable data for their work.

Core Physical and Chemical Properties
Indophenol Blue, a dark blue to black crystalline powder, is an organic compound with

significant applications in analytical chemistry, particularly in the colorimetric determination of

ammonia via the Berthelot reaction.[1][2][3] Its chemical structure and properties make it a

valuable tool in various laboratory settings.
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Property Value Source

CAS Number 132-31-0 [1][2][4]

Molecular Formula C₁₈H₁₆N₂O [1][2][4]

Molecular Weight 276.33 g/mol [1][4]

Appearance Blue, green to black powder [5]

Melting Point 168-170 °C [1][6]

Boiling Point 427.7±45.0 °C (Predicted) [6]

Solubility Soluble in water [5]

Maximum Absorption (λmax) 606 nm, ~625 nm [7]

Experimental Protocols
Spectrophotometric Determination of Ammonia using
the Berthelot Reaction
The most prominent application of Indophenol Blue is in the quantification of ammonia. This is

achieved through the Berthelot reaction, where the formation of Indophenol Blue is directly

proportional to the ammonia concentration.[3][7]

Principle:

In an alkaline medium, ammonia reacts with hypochlorite to form monochloramine. The

monochloramine then reacts with two equivalents of a phenolic compound (such as phenol) to

form Indophenol Blue. The intensity of the resulting blue color, which absorbs maximally at

approximately 625 nm, is measured spectrophotometrically to determine the initial ammonia

concentration.[7][8][9][10]

Typical Reagents:

Phenol Solution: A solution of phenol in ethanol or isopropanol.

Sodium Hypochlorite Solution: A dilute solution of sodium hypochlorite.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.guidechem.com/dictionary/en/132-31-0.html
https://www.spectrumchemical.com/indophenol-blue-in129
https://www.scbt.com/p/indophenol-blue-132-31-0
https://www.guidechem.com/dictionary/en/132-31-0.html
https://www.spectrumchemical.com/indophenol-blue-in129
https://www.scbt.com/p/indophenol-blue-132-31-0
https://www.guidechem.com/dictionary/en/132-31-0.html
https://www.scbt.com/p/indophenol-blue-132-31-0
https://cymitquimica.com/cas/132-31-0/
https://www.guidechem.com/dictionary/en/132-31-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0708887.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0708887.htm
https://cymitquimica.com/cas/132-31-0/
https://www.wyzant.com/resources/answers/931314/help-with-absorbance-question
https://www.benchchem.com/product/b086387?utm_src=pdf-body
https://www.benchchem.com/product/b086387?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indophenol
https://www.wyzant.com/resources/answers/931314/help-with-absorbance-question
https://www.benchchem.com/product/b086387?utm_src=pdf-body
https://www.wyzant.com/resources/answers/931314/help-with-absorbance-question
https://www.slideshare.net/slideshow/indophenol-method/56427551
https://www.chegg.com/homework-help/questions-and-answers/molar-absorptivity-indophenol-product-concentration-ammonia-lake-water-q7106707
https://www.chegg.com/homework-help/questions-and-answers/treatment-ammonia-phenol-presence-hypochlorite-yields-indophenol-blue-product-absrobs-ligh-q48394512
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alkaline Buffer: To maintain the required high pH for the reaction.

Sodium Nitroprusside Solution (Catalyst): To increase the rate and sensitivity of the reaction.

[8]

General Procedure:

Sample Preparation: A known volume of the sample containing ammonia is mixed with the

phenol solution and the alkaline buffer.

Addition of Hypochlorite: The sodium hypochlorite solution is added, initiating the formation

of monochloramine.

Catalyst Addition: The sodium nitroprusside solution is added to catalyze the reaction

between monochloramine and phenol.

Color Development: The solution is incubated at room temperature for a specific period to

allow for the full development of the blue indophenol dye.

Spectrophotometric Measurement: The absorbance of the solution is measured at the

wavelength of maximum absorbance (typically around 625 nm) using a spectrophotometer.

Quantification: The concentration of ammonia in the original sample is determined by

comparing the absorbance to a standard curve prepared using known concentrations of

ammonia.[7][8]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the spectrophotometric determination

of ammonia using the Indophenol Blue method.
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Workflow for Ammonia Determination using Indophenol Blue
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Caption: General workflow for ammonia quantification.

It is important to note that while Indophenol Blue is a distinct compound, the term

"indophenol" is also used more broadly for a class of related dyes.[3] The specific compound

detailed in this guide, N-(p-dimethylaminophenyl)-1,4-naphthoquinoneimine, is what is

commonly referred to as Indophenol Blue in commercial and research contexts.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b086387?utm_src=pdf-body-img
https://www.benchchem.com/product/b086387?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indophenol
https://www.benchchem.com/product/b086387?utm_src=pdf-body
https://en.wikipedia.org/wiki/Indophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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